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Compound of Interest

Compound Name: NC-R17

Cat. No.: B12379838 Get Quote

This document provides crucial safety and logistical information for the proper disposal of

materials designated as NC-R17. The procedures outlined below are designed to ensure the

safety of laboratory personnel and compliance with environmental regulations. This guidance is

intended for researchers, scientists, and drug development professionals.

Disclaimer: The term "NC-R17" is not a universally standardized chemical identifier. Search

results indicate several commercial products with similar names, such as "Silikal® R 17

Hardener," "Nu-Film-17," and "Jotun Thinner No. 17." It is imperative that you identify the

specific substance you are working with and consult its official Safety Data Sheet (SDS) for

detailed and accurate disposal instructions. The following procedures are based on the

hazardous properties of "Silikal® R 17 Hardener" and should be considered a general

framework.

Immediate Safety and Logistical Information
Safe and proper disposal of chemical waste begins with a thorough understanding of the

material's hazards. Based on available data for similarly named products, NC-R17 should be

handled as a hazardous substance.

Key Hazards:

Flammability: Highly flammable liquid and vapor. Keep away from heat, sparks, open flames,

and hot surfaces.[1][2]
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Health Hazards: May cause skin and respiratory irritation, allergic skin reactions, and

potential organ damage through prolonged or repeated exposure.[1]

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear safety glasses with side shields or chemical goggles.[3]

Skin Protection: Wear impervious gloves (e.g., nitrile rubber) and protective clothing to

prevent skin contact.[1][3]

Respiratory Protection: Use in a well-ventilated area. If ventilation is inadequate, wear a

suitable respirator.[1][3]

Step-by-Step Disposal Protocol
Adherence to a strict, procedural approach is essential for the safe disposal of NC-R17 waste.

Waste Identification and Segregation:

All waste containing NC-R17 must be classified as hazardous waste.

Do not mix NC-R17 waste with other chemical waste streams unless explicitly permitted

by your institution's Environmental Health & Safety (EHS) department.

Container Management:

Use only approved, chemically resistant containers for storing NC-R17 waste.

Ensure containers are tightly sealed to prevent the release of vapors.[1]

Label the waste container clearly with "Hazardous Waste," the full chemical name, and

associated hazard symbols (e.g., flammable).

Waste Storage:

Store waste containers in a designated, well-ventilated hazardous waste accumulation

area.[1]
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The storage area should be secure, away from ignition sources, and have secondary

containment to manage potential spills.

Final Disposal:

Disposal of NC-R17 waste must be conducted through a licensed hazardous waste

disposal contractor.

Provide the contractor with the Safety Data Sheet (SDS) for the specific NC-R17 product.

Dispose of the container and its contents in accordance with all local, regional, national,

and international regulations.[1][4]

Data Presentation
The following table summarizes the key hazard classifications for "Silikal® R 17 Hardener,"

which should be treated as representative for any unidentified NC-R17 substance until an

official SDS is consulted.

Hazard Classification GHS Hazard Code Description

Flammable Liquid H225
Highly flammable liquid and

vapor[1]

Skin Irritation H315 Causes skin irritation[1]

Skin Sensitization H317
May cause an allergic skin

reaction[1]

Specific Target Organ Toxicity

(Single Exposure)
H335

May cause respiratory

irritation[1]

Specific Target Organ Toxicity

(Repeated Exposure)
H373

May cause damage to organs

through prolonged or repeated

exposure[1]
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No specific experimental protocols related to NC-R17 were identified. All laboratory procedures

involving this substance should be conducted in a manner that minimizes waste generation and

personnel exposure.

Mandatory Visualization
The following diagrams illustrate the logical workflow for the disposal of NC-R17 and the

decision-making process in the event of a spill.
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Phase 1: Waste Generation and Collection

Phase 2: Storage and Disposal

Generate NC-R17 Waste

Wear Appropriate PPE

Transfer Waste to Labeled,
Compatible Hazardous Waste Container

Seal Container and Move to
Designated Waste Accumulation Area

Store Away from Ignition Sources

Arrange for Pickup by
Licensed Waste Contractor

Provide SDS to Contractor

Click to download full resolution via product page

Caption: Workflow for proper disposal of NC-R17 waste.
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NC-R17 Spill Occurs

Is the spill large or
uncontrolled?

Evacuate Area
Alert EHS/Emergency Services

Yes

If trained and safe to do so,
address the spill

No

Don appropriate PPE

Contain spill with inert,
non-combustible absorbent material

Collect absorbed material into a
hazardous waste container

Decontaminate the area

Dispose of all materials as
hazardous waste

Click to download full resolution via product page

Caption: Emergency spill response for NC-R17.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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